N-[1H-Indol-3-yl(thiophen-2-yl)methyl]hydroxylamine

• IUPAC Name: N-[1H-indol-3-yl(thiophen-2-yl)methyl]hydroxylamine
• InChI: InChI=1S/C13H12N2OS/c16-15-13(12-6-3-7-17-12)10-8-14-11-5-2-1-4-9(10)11/h1-8,13-16H
• InChI Key: WTUBDKFKHPKENC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C(C3=CC=CS3)NO
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol

Description

“N-[1H-Indol-3-yl(thiophen-2-yl)methyl]hydroxylamine” is a chemical compound with the CAS Number: 2230802-70-5. It has a molecular weight of 244.32. The IUPAC name for this compound is N-((1H-indol-3-yl)(thiophen-2-yl)methyl)hydroxylamine.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives were synthesized by a condensation reaction between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H12N2OS/c16-15-13(12-6-3-7-17-12)10-8-14-11-5-2-1-4-9(10)11/h1-8,13-16H. This code provides a specific string of characters that represent the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving “N-[1H-Indol-3-yl(thiophen-2-yl)methyl]hydroxylamine” are not available in the search results, similar compounds have been synthesized and evaluated for their bioactive properties.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated derivatives of EN300-6473235 for their antiviral properties. For instance:
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Antibacterial and Antimycobacterial Effects

• EN300-6473235 derivatives were screened for antibacterial activity:
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Anti-Inflammatory Properties

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Tubulin Polymerization Inhibition

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Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found on the product link provided.

Future Directions

The future directions for this compound could involve further studies on its potential bioactive properties, given the activities observed in similar compounds. These could include in vitro and in vivo studies to evaluate its potential therapeutic effects.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . This suggests that the compound may have multiple targets, contributing to its potential therapeutic effects.

Mode of Action

It’s suggested that the activation mechanism involves stabilization of the reactive nitronate tautomeric species . This stabilization could potentially influence the compound’s interaction with its targets and the resulting changes.

Biochemical Pathways

Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that the compound may affect multiple biochemical pathways, leading to a range of downstream effects.

Pharmacokinetics

Pharmacokinetics refers to the movement of a drug into, through, and out of the body, and the time course of its absorption, bioavailability, distribution, metabolism, and excretion .

Result of Action

Given the wide range of biological activities associated with indole derivatives , it’s likely that the compound has diverse molecular and cellular effects.